Cas no 314283-27-7 (methyl 2-(4-methoxy-4-oxobutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: methyl 2-(4-methoxy-4-oxobutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 314283-27-7
• MF: C₁₅H₁₉NO₅S
• MW: 325.380063295364
• CID: 6441602
• Update Time: 2025-06-30

methyl 2-(4-methoxy-4-oxobutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-methoxy-4-oxobutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• methyl 2-[(4-methoxy-4-oxobutanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-[(4-methoxy-1,4-dioxobutyl)amino]-, methyl ester

• Inchi： 1S/C15H19NO5S/c1-20-12(18)8-7-11(17)16-14-13(15(19)21-2)9-5-3-4-6-10(9)22-14/h3-8H2,1-2H3,(H,16,17)
• InChI Key： HCCPEWLYJKJJEC-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(OC)=O)=C(NC(=O)CCC(OC)=O)S2

Additional information on methyl 2-(4-methoxy-4-oxobutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Methyl 2-(4-methoxy-4-oxobutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 314283-27-7): A Comprehensive Overview

Methyl 2-(4-methoxy-4-oxobutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, identified by its CAS number 314283-27-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the benzothiophene class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of functional groups such as the amide and ester moieties in its structure contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The< strong>benzothiophene core is a heterocyclic aromatic compound that has garnered considerable attention due to its role in various pharmacological agents. Its aromaticity and the ability to engage in multiple hydrogen bonding interactions make it an excellent scaffold for designing molecules with specific biological targets. In particular, derivatives of benzothiophene have been explored for their potential in treating a range of diseases, including neurological disorders, cancer, and infectious diseases.

In recent years, there has been a surge in research focused on identifying novel compounds that can modulate biological pathways associated with these diseases. The< strong>methyl 2-(4-methoxy-4-oxobutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate molecule represents a promising candidate in this context. Its structural features suggest that it may interact with biological targets in ways that could lead to therapeutic effects. Specifically, the amide group and the ester moiety are known to be important for binding to proteins and enzymes, which are key players in many disease pathways.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug development. The< strong>tetrahydro-1-benzothiophene scaffold provides a rigid framework that can be modified to enhance binding affinity and selectivity. Additionally, the< strong>4-methoxy-4-oxobutanamido group introduces additional functionality that can be tailored to interact with specific biological targets. These features make it an attractive starting point for designing molecules with improved pharmacological properties.

The synthesis of< strong>Methyl 2-(4-methoxy-4-oxobutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the benzothiophene core through cyclization reactions. Subsequent modifications involve introducing the amide and ester groups at specific positions on the ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The chemical properties of this compound have been extensively studied to understand its behavior in various solvents and under different conditions. Its solubility profile suggests that it may be more soluble in organic solvents compared to water, which could influence its formulation as a drug or research compound. Additionally, its stability under different storage conditions has been assessed to ensure that it remains viable for long-term use in research settings.

In terms of biological activity, preliminary studies have shown that< strong>Methyl 2-(4-methoxy-4-oxobutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate exhibits interesting interactions with certain biological targets. For instance, it has been observed to bind to enzymes involved in metabolic pathways relevant to cancer cell proliferation. These findings are particularly intriguing given the growing interest in targeting metabolic dysregulation as a therapeutic strategy for cancer.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology research, it has shown promise as an inhibitor of enzymes that promote tumor growth. In neurodegenerative diseases such as Alzheimer's and Parkinson's disease, the benzothiophene scaffold has been explored for its ability to modulate neurotransmitter systems affected by these conditions. Furthermore, its potential antimicrobial properties make it a candidate for developing new treatments against resistant bacterial strains.

The development of novel drug candidates often involves rigorous testing in vitro and in vivo models before moving into clinical trials. The< strong>Methyl 2-(4-methoxy-4-oxobutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate molecule is currently being evaluated in various preclinical studies to assess its efficacy and safety profile. These studies aim to provide evidence supporting its potential as a therapeutic agent and guide future clinical development efforts.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its biological targets. By predicting binding affinities and identifying key interaction sites using computational methods, researchers can design more effective derivatives with enhanced pharmacological properties. This approach has significantly accelerated the drug discovery process by allowing rapid screening of large libraries of compounds.

In conclusion,< strong>Methyl 2-(4-methoxy-4-oxobutanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No.< strong>314283-27-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for further exploration as a lead structure for novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule,< strong>tetrahydro-1-benzothiophene derivatives like this one are likely to play an increasingly important role in addressing unmet medical needs.